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An In-depth Technical Guide to the Cross-linking Structure of Carbomer 934

Introduction
Carbomer 934 is a high molecular weight, synthetic polymer of acrylic acid, belonging to the

Carbomer family of polymers.[1][2][3] It is a cornerstone excipient in the pharmaceutical and

cosmetic industries, primarily utilized as a rheology modifier to create stable gels, suspensions,

and emulsions.[4][5][6][7] The unique physicochemical properties of Carbomer 934,

particularly its exceptional thickening and suspending capabilities, are a direct result of its

specific cross-linked, three-dimensional network structure.

This technical guide provides a comprehensive examination of the cross-linking structure of

Carbomer 934. It is intended for researchers, scientists, and drug development professionals,

offering detailed information on its molecular architecture, methods for its characterization, and

the quantitative data that defines its properties.

Core Molecular Structure
Carbomer 934 is a homopolymer of acrylic acid, which is cross-linked with an allyl ether of

sucrose.[3][4][6][8][9][10] This specific cross-linking agent distinguishes Carbomer 934 from

other grades of Carbomer that may use different agents like allyl pentaerythritol.[1][5][8][11]

The polymerization process results in a network of polyacrylic acid (PAA) chains interconnected

by the polyfunctional allyl sucrose molecules.[12] These are not individual linear chains but
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form submicron-sized, covalently cross-linked microgel particles.[8][12] Each particle can be

considered a single, massive macromolecule, which swells significantly in the presence of a

solvent but does not dissolve.
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(-CH2-CH(COOH)-)n

Click to download full resolution via product page

Caption: Conceptual diagram of Carbomer 934's cross-linked structure.

pH-Dependent Thickening Mechanism
The functionality of Carbomer 934 as a thickener is activated upon neutralization. In an acidic

aqueous dispersion, the polymer chains remain tightly coiled. When a neutralizing agent (e.g.,

sodium hydroxide, triethanolamine) is added, the carboxylic acid groups along the polymer

backbone become ionized, forming carboxylate anions. The resulting electrostatic repulsion

between these negatively charged groups forces the polymer chains to uncoil and expand,

dramatically increasing the viscosity of the medium and forming a gel.[4]
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Caption: Logical workflow of the pH-dependent thickening mechanism.

Quantitative Physicochemical Data
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The physical and chemical properties of Carbomer 934 are well-defined and critical for its

application in formulations. The key quantitative parameters are summarized below.

Property Specification / Value Reference(s)

Molecular Weight Approx. 3 x 10⁶ g/mol [11][13]

Carboxylic Acid Content 56.0% - 68.0% (on dried basis) [5][6][9][14]

Viscosity

30,500 - 39,400 mPa·s (0.5%

neutralized aqueous

dispersion)

[6][9][11]

Primary Particle Size ~0.2 µm [6]

Flocculated Powder Size 2 - 7 µm [6]

Experimental Protocols for Structural
Characterization
A variety of analytical techniques are employed to confirm the identity, structure, and cross-

linking characteristics of Carbomer 934.

Identification via Fourier Transform Infrared (FTIR)
Spectroscopy
FTIR is used to identify the key functional groups within the polymer, confirming its identity as a

polyacrylic acid derivative.

Methodology:

Sample Preparation: A small amount of dried Carbomer 934 powder is intimately mixed with

potassium bromide (KBr). The mixture is then compressed under high pressure to form a

thin, transparent pellet.

Analysis: The KBr pellet is placed in the sample holder of an FTIR spectrometer.
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Data Acquisition: The infrared spectrum is recorded, typically over a range of 4000 to 400

cm⁻¹. The resulting spectrum shows absorption bands corresponding to the vibrational

frequencies of the specific chemical bonds present in the molecule.

Key Data:

Wavenumber (cm⁻¹) Vibrational Assignment Reference(s)

3000-2950 (broad)

O-H stretching of carboxylic

acid groups (intramolecular H-

bonding)

[15][16]

1710 ± 5
C=O stretching of the carbonyl

in the carboxylic acid group
[9][14][16]

1454 ± 5 C-H bending [14]

1414 ± 5 C-O-H in-plane bending [14]

1245 ± 5 C-O stretching [14]

Determination of Cross-link Density
The degree of cross-linking is a critical parameter that dictates the swelling behavior and

rheological properties of the polymer. The equilibrium swelling method is a widely used

technique for its determination.

Methodology: Equilibrium Swelling Method (based on ASTM D2765)

Sample Preparation: A precisely weighed sample of the dry Carbomer 934 polymer (Wd) is

prepared.

Swelling: The polymer is immersed in a suitable "good" solvent (a solvent in which the

polymer swells extensively without dissolving) in a sealed container. This is left for an

extended period (e.g., 24-72 hours) to ensure equilibrium swelling is reached.[17]

Measurement of Swollen Weight: The swollen polymer gel is removed from the solvent,

blotted to remove excess surface solvent, and immediately weighed (Ws).[17][18]
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Drying and Final Weight: The swollen gel is then dried to a constant weight in a vacuum

oven to remove all the absorbed solvent. The final dry weight (Wf) is recorded.

Calculation:

Swell Ratio (Q): Calculated from the weights of the swollen and dried polymer and the

densities of the polymer and solvent.

Gel Content: Determined from the initial and final dry weights, indicating the fraction of

insoluble, cross-linked polymer.

Cross-link Density (ν): The Flory-Rehner equation is then applied, which relates the swell

ratio to the cross-link density, taking into account the polymer-solvent interaction

parameter (χ).[17]
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Caption: Experimental workflow for cross-link density determination.
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An alternative method involves equilibrium stress-strain measurements on a swollen polymer

network, where the data can be analyzed using the Mooney-Rivlin equation to calculate the

cross-link density.[19][20]

Structural Analysis via Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of the polymer.

Methodology:

Sample Preparation: A sample of Carbomer 934 is dispersed in a suitable deuterated

solvent (e.g., D₂O) and neutralized to form a gel.

Analysis: The sample is placed in an NMR spectrometer.

Data Acquisition: ¹H NMR spectra are acquired. The chemical shifts and integrals of the

peaks corresponding to the protons on the polyacrylic acid backbone can be analyzed.[21]

This technique can be used to assess the integrity of the polymer backbone and study the

interactions between the polymer and the solvent (hydration).[21][22][23]

Conclusion
The cross-linking structure of Carbomer 934 is fundamental to its function as a high-

performance rheology modifier. It consists of a high molecular weight polyacrylic acid backbone

cross-linked with allyl ethers of sucrose, forming a three-dimensional microgel network. This

specific architecture allows for a dramatic, pH-dependent increase in viscosity upon

neutralization. A thorough understanding of this structure, verified through experimental

protocols such as FTIR, swelling studies, and NMR, is essential for scientists and researchers

to effectively control and predict its behavior in complex pharmaceutical and cosmetic

formulations, ensuring product stability, performance, and efficacy.
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[https://www.benchchem.com/product/b3427536#understanding-the-cross-linking-structure-
of-carbomer-934]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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